Cas no 3697-69-6 (ethyl 1-(cyanomethyl)cyclopropanecarboxylate)

• Product Name: ethyl 1-(cyanomethyl)cyclopropanecarboxylate
• CAS No: 3697-69-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 2939369
• PubChem ID: 67234971
• Update Time: 2025-06-08

ethyl 1-(cyanomethyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(cyanomethyl)cyclopropanecarboxylate
• 1-Cyanmethyl-cyclopropan-1-carbonsaeure-ethylester;
• SCHEMBL1978102
• AT26295
• 3697-69-6

• Inchi： 1S/C8H11NO2/c1-2-11-7(10)8(3-4-8)5-6-9/h2-5H2,1H3
• InChI Key： WPUIRLUXQXYKAD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC#N)CC1)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 1.24338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 1-(cyanomethyl)cyclopropanecarboxylate

Introduction to Ethyl 1-(Cyanomethyl)cyclopropanecarboxylate (CAS No. 3697-69-6)

Ethyl 1-(cyanomethyl)cyclopropanecarboxylate (CAS No. 3697-69-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclopropane ring, which imparts rigidity and conformational stability, and the presence of a cyano group and an ester functionality, which offer a range of reactive sites for further chemical modifications.

The chemical structure of ethyl 1-(cyanomethyl)cyclopropanecarboxylate can be represented as follows: C₈H₁₁NO₂. The cyclopropane ring is a three-membered ring with high angle strain, making it highly reactive in certain chemical transformations. The cyano group (CN) is a versatile functional group that can undergo various reactions, such as hydrolysis to form carboxylic acids or reduction to form amines. The ester group (COOEt) provides additional reactivity and can be hydrolyzed to form the corresponding carboxylic acid or transesterified to form other esters.

In the context of pharmaceutical research, ethyl 1-(cyanomethyl)cyclopropanecarboxylate has been explored as an intermediate in the synthesis of bioactive molecules. Its unique structure allows for the introduction of functional groups that can enhance the pharmacological properties of target compounds. For example, recent studies have shown that derivatives of this compound exhibit promising biological activities, such as anti-inflammatory and anticancer properties. These findings highlight the potential of ethyl 1-(cyanomethyl)cyclopropanecarboxylate as a valuable building block in drug discovery and development.

The synthetic accessibility of ethyl 1-(cyanomethyl)cyclopropanecarboxylate has also been extensively studied. One common synthetic route involves the reaction of 1-bromocyclopropane with cyanoacetic acid followed by esterification with ethanol. This method provides a high yield and purity of the desired product, making it suitable for large-scale production. Additionally, alternative synthetic strategies have been developed to improve the efficiency and sustainability of the synthesis process, such as using metal-catalyzed reactions and green chemistry principles.

In materials science, ethyl 1-(cyanomethyl)cyclopropanecarboxylate has found applications in the development of advanced materials with tailored properties. The rigidity imparted by the cyclopropane ring can be utilized to design polymers with enhanced mechanical strength and thermal stability. Furthermore, the presence of reactive functional groups allows for the creation of copolymers with diverse functionalities, which can be used in various applications, such as coatings, adhesives, and biomedical devices.

The environmental impact of ethyl 1-(cyanomethyl)cyclopropanecarboxylate has also been a topic of interest. Recent studies have focused on developing more sustainable and eco-friendly methods for its synthesis and use. For instance, researchers have explored the use of biocatalysts and renewable feedstocks to reduce the environmental footprint associated with its production. These efforts align with the growing trend towards green chemistry and sustainable practices in the chemical industry.

In conclusion, ethyl 1-(cyanomethyl)cyclopropanecarboxylate (CAS No. 3697-69-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and synthetic chemistry. As new methodologies and applications continue to emerge, the importance of this compound is likely to grow, contributing to advancements in multiple areas of science and technology.